1-Acetyl-4-methylpiperidine-4-carboxylic acid
Overview
Description
1-Acetyl-4-methylpiperidine-4-carboxylic acid (AMPA) is a cyclic amino acid that is commonly used in scientific research. It is a derivative of piperidine and has been found to have various biochemical and physiological effects. The purpose of
Scientific Research Applications
Biocatalyst Inhibition and Fermentation Processes
Research has shown that certain carboxylic acids can act as inhibitors to microbes used in fermentation processes, impacting the production of various biorenewable chemicals. Understanding the inhibitory mechanisms of these acids on microbial cells, such as Escherichia coli and Saccharomyces cerevisiae, is crucial for developing strategies to enhance microbial tolerance and optimize production yields. Such insights are valuable for the engineering of more robust microbial strains for industrial applications, including those involving 1-Acetyl-4-methylpiperidine-4-carboxylic acid and its related compounds (Jarboe, Royce, & Liu, 2013).
Psychiatry and Neurological Disorders
N-Acetylcysteine (NAC), a derivative of carboxylic acid, has been explored for its therapeutic potential in psychiatry, demonstrating the relevance of carboxylic acid derivatives in treating psychiatric disorders. NAC's benefits are attributed to its role as a precursor to antioxidants and its ability to modulate various pathways, including glutamatergic, neurotropic, and inflammatory pathways. This suggests that derivatives of carboxylic acids, such as 1-Acetyl-4-methylpiperidine-4-carboxylic acid, could potentially be investigated for similar therapeutic applications (Dean, Giorlando, & Berk, 2011).
Solvent and Separation Technologies
Carboxylic acids and their derivatives are also utilized in solvent and separation technologies, highlighting their versatility in chemical processes. Reactive extraction using organic compounds and supercritical fluids offers an efficient method for separating carboxylic acids from aqueous solutions. This technology, which benefits from the environmentally benign and non-toxic characteristics of supercritical CO2, underscores the potential for 1-Acetyl-4-methylpiperidine-4-carboxylic acid in similar applications, particularly in the reactive extraction of carboxylic acids (Djas & Henczka, 2018).
properties
IUPAC Name |
1-acetyl-4-methylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-7(11)10-5-3-9(2,4-6-10)8(12)13/h3-6H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPKUPQDAEPKIHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50598366 |
Source
|
| Record name | 1-Acetyl-4-methylpiperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50598366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-4-methylpiperidine-4-carboxylic acid | |
CAS RN |
225240-67-5 |
Source
|
| Record name | 1-Acetyl-4-methylpiperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50598366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-acetyl-4-methylpiperidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(Trifluoromethoxy)phenyl]piperidine-4-carboxamide](/img/structure/B1602787.png)
